Cas no 2138541-66-7 (N-{6-azaspiro[2.5]octan-1-yl}-4-nitrobenzene-1-sulfonamide)

• Product Name: N-{6-azaspiro[2.5]octan-1-yl}-4-nitrobenzene-1-sulfonamide
• CAS No: 2138541-66-7
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 6216978
• PubChem ID: 165947459
• Update Time: 2025-05-22

N-{6-azaspiro[2.5]octan-1-yl}-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1167897
• N-{6-azaspiro[2.5]octan-1-yl}-4-nitrobenzene-1-sulfonamide
• 2138541-66-7

• Inchi： 1S/C13H17N3O4S/c17-16(18)10-1-3-11(4-2-10)21(19,20)15-12-9-13(12)5-7-14-8-6-13/h1-4,12,14-15H,5-9H2
• InChI Key： QNBOPDPMBLWAQS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1CC21CCNCC2)(=O)=O

Computed Properties

• Exact Mass: 311.09397721g/mol
• Monoisotopic Mass: 311.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Additional information on N-{6-azaspiro[2.5]octan-1-yl}-4-nitrobenzene-1-sulfonamide

N-{6-Azaspiro[2.5]octan-1-yl}-4-nitrobenzene-1-sulfonamide: A Comprehensive Overview

The compound N-{6-azaspiro[2.5]octan-1-yl}-4-nitrobenzene-1-sulfonamide (CAS No: 2138541-66-7) is a highly specialized chemical entity with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a spirocyclic system with a sulfonamide group and a nitrobenzene moiety. The spiro[2.5]octane core provides a rigid framework, while the sulfonamide group contributes to hydrogen bonding capabilities, enhancing its bioavailability and stability.

Recent studies have highlighted the importance of azaspiro compounds in drug design due to their ability to modulate enzyme activity and receptor binding. The presence of the 4-nitrobenzene group in this compound further enhances its electronic properties, making it a promising candidate for applications in medicinal chemistry. Researchers have explored its potential as a kinase inhibitor, demonstrating its ability to selectively target specific signaling pathways involved in cancer progression.

The synthesis of N-{6-azaspiro[2.5]octan-1-yl}-4-nitrobenzene-1-sulfonamide involves a multi-step process that combines spirocyclic formation with sulfonamide coupling. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods align with the principles of green chemistry, reducing environmental impact while maintaining scalability for industrial production.

In terms of applications, this compound has shown remarkable promise in the development of novel therapeutic agents. Its ability to modulate cellular signaling pathways makes it a valuable tool in oncology research. Additionally, the compound's stability under physiological conditions suggests its potential use in drug delivery systems, where sustained release and targeted delivery are critical.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of N-{6-azaspiro[2.5]octan-1-yl}-4-nitrobenzene-1-sulfonamide with greater accuracy. Molecular docking studies have revealed favorable interactions with key therapeutic targets, further supporting its role in drug discovery efforts.

In conclusion, N-{6-azaspiro[2.5]octan-1-yl}-4-nitrobenzene-1-sulfonamide represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a key player in the development of innovative solutions in medicine and beyond.